Cas no 163137-44-8 (2-Amino-5-chloro-pyridine-3-sulfonic Acid amide)

2-Amino-5-chloro-pyridine-3-sulfonic Acid amide is a specialized sulfonamide derivative featuring a chlorinated pyridine core. This compound is valued for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a sulfonamide functional group. The presence of both amino and chloro substituents enhances its reactivity, enabling selective modifications for targeted applications. Its structural properties make it suitable for use in heterocyclic chemistry, where it contributes to the synthesis of biologically active molecules. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic processes.
2-Amino-5-chloro-pyridine-3-sulfonic Acid amide structure
163137-44-8 structure
Product Name:2-Amino-5-chloro-pyridine-3-sulfonic Acid amide
CAS No:163137-44-8
MF:C5H6ClN3O2S
MW:207.638038158417
MDL:MFCD03086211
CID:134023
PubChem ID:2779673
Update Time:2025-11-02

2-Amino-5-chloro-pyridine-3-sulfonic Acid amide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-chloropyridine-3-sulfonamide
    • 2-amino-5-chloro-3-pyridinesulfonamide
    • 2-AMINO-5-CHLORO-3-PYRIDINESULPHONAMIDE
    • 2-Amino-5-chloro-pyridine-3-sulfonic acid amide
    • 3-Pyridinesulfonamide,2-amino-5-chloro-
    • CS-0222632
    • DTXSID70381494
    • G29230
    • DB-017597
    • CHEMBL5022288
    • AKOS015855019
    • MFCD03086211
    • 2-amino-5-chloropyridine-3- sulfonamide
    • SCHEMBL6619882
    • AS-5500
    • EN300-112031
    • 3-Pyridinesulfonamide, 2-amino-5-chloro-
    • 163137-44-8
    • SUXWIRGLOFKIRJ-UHFFFAOYSA-N
    • C5H6ClN3O2S
    • 2-Amino-5-chloro-pyridine-3-sulfonic Acid amide
    • MDL: MFCD03086211
    • Inchi: InChI=1S/C5H6ClN3O2S/c6-3-1-4(12(8,10)11)5(7)9-2-3/h1-2H,(H2,7,9)(H2,8,10,11)
    • InChI Key: SUXWIRGLOFKIRJ-UHFFFAOYSA-N
    • SMILES: C1=C(C=NC(=C1S(=O)(=O)N)N)Cl

Computed Properties

  • Exact Mass: 206.98700
  • Monoisotopic Mass: 206.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.65
  • Boiling Point: 446.9°C at 760 mmHg
  • Flash Point: 224.1°C
  • Refractive Index: 1.641
  • PSA: 107.45000
  • LogP: 2.32690

2-Amino-5-chloro-pyridine-3-sulfonic Acid amide Security Information

  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Risk Phrases:R20/21/22; R36/37/38
  • Safety Term:S26;S36/37/39

2-Amino-5-chloro-pyridine-3-sulfonic Acid amide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Amino-5-chloro-pyridine-3-sulfonic Acid amide Pricemore >>

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Additional information on 2-Amino-5-chloro-pyridine-3-sulfonic Acid amide

Recent Advances in the Study of 2-Amino-5-chloro-pyridine-3-sulfonic Acid amide (CAS: 163137-44-8)

2-Amino-5-chloro-pyridine-3-sulfonic Acid amide (CAS: 163137-44-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthesis methods, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the potential of 2-Amino-5-chloro-pyridine-3-sulfonic Acid amide as a building block for the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The findings suggest that this compound could serve as a promising scaffold for the design of targeted cancer therapies, with improved selectivity and reduced off-target effects compared to existing inhibitors.

Another significant advancement was reported in the field of agrochemicals, where 2-Amino-5-chloro-pyridine-3-sulfonic Acid amide was utilized in the synthesis of novel fungicides. A research team from the University of Agricultural Sciences found that derivatives of this compound displayed broad-spectrum antifungal activity against several plant pathogens, including Fusarium and Aspergillus species. The study emphasized the compound's potential to address the growing issue of pesticide resistance, offering a new avenue for sustainable crop protection.

From a synthetic chemistry perspective, recent work has focused on optimizing the production process of 2-Amino-5-chloro-pyridine-3-sulfonic Acid amide to enhance yield and purity. A study published in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the use of hazardous reagents and improves the overall efficiency of the synthesis. This advancement not only makes the production process more environmentally friendly but also lowers the cost of large-scale manufacturing, facilitating its broader application in industrial settings.

In conclusion, the latest research on 2-Amino-5-chloro-pyridine-3-sulfonic Acid amide (CAS: 163137-44-8) underscores its multifaceted utility in both pharmaceutical and agrochemical industries. Its role as a versatile intermediate, combined with its biological activity, positions it as a valuable compound for future drug and pesticide development. Continued research efforts are expected to uncover further applications and optimize its synthesis, paving the way for innovative solutions to pressing challenges in human health and agriculture.

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